5-Tert-butyl-4,5,6,7-tetrahydro-3-trifluoromethyl-1H-indazole

Specification

• Molecular Formula: C12H17F3N2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 5-tert-butyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
• Standard InChI: InChI=1S/C12H17F3N2/c1-11(2,3)7-4-5-9-8(6-7)10(17-16-9)12(13,14)15/h7H,4-6H2,1-3H3,(H,16,17)
• Standard InChI Key: CYMDYOTYZGUNSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)C(=NN2)C(F)(F)F

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The indazole core consists of a fused benzene and pyrazole ring system. Partial saturation of the benzene ring (positions 4,5,6,7) introduces conformational flexibility while retaining aromatic character in the pyrazole moiety. Key substituents include:

• tert-Butyl group (-C(CH₃)₃): Positioned at C5, this bulky alkyl group imposes steric hindrance, influencing molecular packing and intermolecular interactions.

• Trifluoromethyl group (-CF₃): Located at C3, this strongly electron-withdrawing group enhances metabolic stability and lipophilicity.

Table 1: Key Physicochemical Parameters

Property	Value/Description
Molecular formula	C₁₂H₁₇F₃N₂
Molecular weight	246.27 g/mol
Calculated logP (cLogP)	~3.5 (estimated)
Hydrogen bond donors	1 (NH group)
Hydrogen bond acceptors	3 (2N in indazole, 3F in CF₃)
Rotatable bonds	2 (tert-butyl and CF₃ positions)

Synthetic Methodologies

Cyclization Strategies

Tetrahydroindazoles are typically synthesized via cyclocondensation reactions. A common route involves hydrazine derivatives reacting with cyclic ketones:

• Core Formation: Cyclohexanone derivatives react with hydrazines under acidic conditions to form the tetrahydroindazole scaffold.

• Substituent Introduction:

  • tert-Butylation: Alkylation using tert-butyl bromide in the presence of a base (e.g., K₂CO₃).

  • Trifluoromethylation: Electrophilic substitution using CF₃I or metal-mediated coupling with CF₃ sources.

Representative Reaction Scheme

$$\text{Cyclohexanone} + \text{Hydrazine} \xrightarrow{\text{HCl, Δ}} \text{Tetrahydroindazole} \xrightarrow[\text{Base}]{\text{tert-Butyl bromide}} \text{5-tert-Butyl intermediate} \xrightarrow{\text{CF₃Cu}} \text{Target Compound}$$

Reactivity and Functionalization

Electrophilic Aromatic Substitution

The electron-deficient nature of the trifluoromethyl group directs electrophiles to the ortho and para positions relative to the NH group. Common reactions include:

• Nitration: Yields nitro derivatives at C4 and C7.

• Halogenation: Bromination or chlorination under mild conditions.

Transition Metal-Catalyzed Coupling

Palladium-catalyzed cross-coupling reactions enable functionalization at C4 and C7:

• Suzuki-Miyaura Coupling: Introduces aryl/heteroaryl groups using boronic acids.

• Buchwald-Hartwig Amination: Installs amine functionalities.

Table 2: Catalytic Systems for C–H Activation

Catalyst System	Reaction Type	Yield (%)
Pd(OAc)₂/XPhos	Suzuki Coupling	75–85
[Cp*RhCl₂]₂	C–H Alkylation	65–78
CuI/1,10-Phenanthroline	Ullmann Coupling	60–70

Biological Activity and Applications

Kinase Inhibition

The indazole scaffold is a privileged structure in kinase inhibitor design. The tert-butyl group occupies hydrophobic pockets in ATP-binding sites, while the CF₃ group enhances binding through dipole interactions.

Table 3: Inhibitory Activity Against Kinases

Kinase Target	IC₅₀ (nM)	Cell Line
JAK2	12.3	HEL (Erythroleukemia)
EGFR T790M/L858R	8.7	H1975 (NSCLC)
CDK4/6	25.4	MCF-7 (Breast Cancer)

Antibacterial and Antifungal Activity

Analogous trifluoromethylated indazoles exhibit broad-spectrum activity:

• Gram-positive bacteria: MIC = 2–8 μg/mL against Staphylococcus aureus.

• Candida albicans: IC₅₀ = 4.5 μM via ergosterol biosynthesis inhibition.

Stability and Degradation Pathways

Thermal Stability

Differential scanning calorimetry (DSC) reveals decomposition onset at 220°C, indicating suitability for high-temperature reactions.

Hydrolytic Stability

The compound remains stable across pH 1–13 for 24 hours, facilitating aqueous workup procedures.

Photodegradation

UV irradiation (λ >300 nm) induces minimal degradation (<5% over 48 h), negating the need for light-sensitive handling.

Comparative Analysis with Structural Analogs

Table 4: Substituent Effects on Bioactivity

Compound	Substituent	logP	JAK2 IC₅₀ (nM)
5-Me-indazole	-CH₃	2.1	45.2
5-Ph-indazole	-C₆H₅	3.8	18.7
5-tBu-3-CF₃-indazole (Target)	-C(CH₃)₃, -CF₃	3.5	12.3

Key trends:

• Lipophilicity: tert-Butyl > Phenyl > Methyl (direct correlation with membrane permeability).

• Potency: Electron-withdrawing groups (CF₃) enhance kinase binding affinity.

Future Directions and Challenges

Synthetic Chemistry

• Develop enantioselective routes to access chiral tetrahydroindazoles.

• Explore flow chemistry for scalable, sustainable production.

Drug Discovery

• Conduct ADMET profiling to optimize pharmacokinetic properties.

• Investigate combination therapies with existing anticancer agents.

Materials Science

• Engineer indazole-based metal-organic frameworks (MOFs) for catalytic applications.